Cas no 89442-77-3 (2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-)

• Product Name: 2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-
• CAS No: 89442-77-3
• MF: C₁₇H₁₆ClNO₂
• MW: 301.767443656921
• CID: 600552
• PubChem ID: 70474226
• Update Time: 2025-04-19

2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]-
• 1-[5-(4-chlorobenzoyl)-2,3-dihydro-1H-pyrrolizin-1-yl]propan-2-one
• SCHEMBL10924420
• 89442-77-3
• DTXSID80742072

• Inchi： 1S/C17H16ClNO2/c1-11(20)10-13-8-9-19-15(13)6-7-16(19)17(21)12-2-4-14(18)5-3-12/h2-7,13H,8-10H2,1H3
• InChI Key： FHLGBUNEAGCWME-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=C2C(CC(C)=O)CCN21)=O

Computed Properties

• Exact Mass: 301.0869564g/mol
• Monoisotopic Mass: 301.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 39.1Ų